![molecular formula C13H9ClO4S B2629370 4-Formylphenyl 4-chlorobenzenesulfonate CAS No. 432010-14-5](/img/structure/B2629370.png)
4-Formylphenyl 4-chlorobenzenesulfonate
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Overview
Description
“4-Formylphenyl 4-chlorobenzenesulfonate” is a chemical compound with the molecular formula C13H9ClO4S . It is used in various chemical reactions and has been studied in the field of organic chemistry .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring attached to a formyl group and a chlorobenzenesulfonate group . The average mass of the molecule is 296.726 Da .Scientific Research Applications
1. Noncovalent Interactions in Supramolecular Architectures
A study investigated the solid-state structures of 4-formylphenyl 4-chlorobenzenesulfonate and related compounds, emphasizing the role of noncovalent interactions like halogen bonding and π-π interactions in supramolecular architectures. Density Functional Theory (DFT) calculations were used to analyze these interactions, highlighting their relevance and stabilizing nature in the compounds' solid-state crystal structures (Andleeb et al., 2018).
2. Hybrid Organo-Mineral Nanomaterial Synthesis
4-Chlorobenzenesulfonate, a related compound, has been used in the synthesis of zinc–aluminium layered double hydroxides (LDHs), leading to the formation of stable hybrid nanostructured materials. This study focused on the methods and conditions for efficient intercalation and synthesis of these materials, which were characterized by various analytical techniques (Lakraimi et al., 2006).
3. Nonlinear Optical Applications
A new chromophore derivative containing 4-chlorobenzenesulfonate was synthesized for nonlinear optical applications. The study explored nucleation, solubility, and characterization of the compound, emphasizing its potential in second harmonic generation and nonlinear optical properties (Sundaram et al., 2018).
4. Preferential Enrichment in Crystal Structures
Research on the crystal structure of a compound containing 4-chlorobenzenesulfonate revealed insights into the formation of racemic compounds and their implications for preferential enrichment. The study provided a deeper understanding of the crystal phase formation and its role in chemical processes (Takahashi et al., 2001).
5. Insights into Vibrational Frequencies and Molecular Properties
A spectroscopic analysis of Chlorfenson (4-Chorophenyl-4-chlorobenzenesulfonate) provided insights into its vibrational frequencies, molecular structure, and electronic properties. The study utilized computational calculations and NMR data to investigate the molecule's structure and properties (Ramalingam et al., 2013).
6. Optical-to-THz Conversion in Organic Crystals
A study on nonlinear optical ionic quinolinium crystals with various aromatic anions, including 4-chlorobenzenesulfonate, emphasized their use in optimizing the diagonal second-order nonlinear optical response. These materials exhibited promising characteristics for optical-to-THz conversion (Lee et al., 2018).
7. Aryne Precursors for Chemical Synthesis
Research on aryne precursors identified 2-(trimethylsilyl)aryl 4-chlorobenzenesulfonates as effective for aryne generation under mild conditions. These precursors, derived from 4-chlorobenzenesulfonyl chloride, demonstrated potential in nucleophilic and cycloaddition reactions, contributing to insights in organic synthesis and total synthesis applications (Muraca & Raminelli, 2020).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that this compound is involved in noncovalent interactions in supramolecular architectures .
Mode of Action
The interaction of 4-Formylphenyl 4-chlorobenzenesulfonate with its targets involves noncovalent interactions, particularly halogen-bonding interactions . These interactions are important for rationalizing the solid-state crystal structures of this compound .
Biochemical Pathways
The compound’s halogen-bonding interactions have been compared to antiparallel π-stacking interactions that are formed between the arylsulfonates .
Result of Action
It’s known that the compound’s halogen-bonding interactions are relevant and stabilizing .
Action Environment
It’s known that the compound’s halogen-bonding interactions are important for rationalizing its solid-state crystal structures .
properties
IUPAC Name |
(4-formylphenyl) 4-chlorobenzenesulfonate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClO4S/c14-11-3-7-13(8-4-11)19(16,17)18-12-5-1-10(9-15)2-6-12/h1-9H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VENRVYSFPXVORW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=O)OS(=O)(=O)C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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